Cas no 54093-09-3 (4-Pyrimidinamine, 2-chloro-N-cyclohexyl-6-methyl-)

• Product Name: 4-Pyrimidinamine, 2-chloro-N-cyclohexyl-6-methyl-
• CAS No: 54093-09-3
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 1587490
• PubChem ID: 21564713
• Update Time: 2025-04-21

4-Pyrimidinamine, 2-chloro-N-cyclohexyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-N-cyclohexyl-6-methyl-
• (2-chloro-6-methyl-pyrimidine-4-yl)-cyclohexylamine
• 54093-09-3
• ALBB-033904
• 2-chloro-N-cyclohexyl-6-methylpyrimidin-4-amine
• AKOS011764341
• DB-353293
• SCHEMBL6128335
• CHEMBL4089375

• Inchi： 1S/C11H16ClN3/c1-8-7-10(15-11(12)13-8)14-9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,13,14,15)
• InChI Key： FCZIYFITALPIDD-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)NC1CCCCC1

Computed Properties

• Exact Mass: 225.10348
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81